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Compound of Interest

Compound Name: Molybdenumhexacarbonyl

Cat. No.: B083779 Get Quote

Technical Support Center: Molybdenum
Hexacarbonyl
This guide provides essential safety information, handling procedures, and troubleshooting

advice for the use of molybdenum hexacarbonyl in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with molybdenum hexacarbonyl?

A1: Molybdenum hexacarbonyl is highly toxic if swallowed, inhaled, or absorbed through the

skin.[1][2][3][4] It can cause irritation to the eyes, skin, and respiratory tract.[1][5] Upon

decomposition, it can release carbon monoxide, a highly toxic gas.[4][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Appropriate PPE includes chemical safety goggles, neoprene or nitrile rubber gloves, and

protective clothing to prevent skin exposure.[1][5] A NIOSH-certified dust and mist respirator is

recommended where inhalation exposure may occur.[5] All handling of this material should be

conducted in a chemical fume hood.[1]

Q3: How should molybdenum hexacarbonyl be stored?
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A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1][6] Some sources recommend a

storage temperature between 10°C - 25°C.[7] It should be protected from direct sunlight.[3]

Q4: What are the signs of decomposition of molybdenum hexacarbonyl?

A4: A color change from its typical white to light yellow appearance may indicate decomposition

or impurity.[1] The compound decomposes at temperatures exceeding 150°C.[5]

Q5: What should I do in case of a spill?

A5: In case of a spill, evacuate unnecessary personnel and ensure the cleanup crew is

equipped with proper protection.[5] Sweep or shovel the spilled solid into an appropriate

container for disposal, avoiding dust formation.[5] Ventilate the area thoroughly.

Q6: How should I dispose of molybdenum hexacarbonyl waste?

A6: Waste is classified as hazardous and must be disposed of in accordance with local, state,

and federal regulations.[3][8] One suggested method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator.[7]
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Issue Possible Cause(s) Recommended Action(s)

White crystalline powder has a

yellowish tint.

Decomposition due to

improper storage (exposure to

heat, light, or moisture).

Do not use if a significant color

change is observed. Dispose

of the material according to

hazardous waste protocols.

Ensure proper storage

conditions for new containers.

Low reactivity or unexpected

reaction products in an

experiment.

The compound may have

degraded, or there might be

impurities.

Use a fresh container of

molybdenum hexacarbonyl.

Verify the purity of the

compound if possible.

A pressure buildup is noticed

in a reaction vessel.

Decomposition of molybdenum

hexacarbonyl, leading to the

release of carbon monoxide

gas.

Ensure the reaction is

conducted in a well-ventilated

fume hood. Use a setup that

allows for the safe release of

any evolved gases. Do not

heat the compound above its

decomposition temperature of

150°C.[5]

Stored solutions in diethyl

ether appear unstable.

There have been reports of

stored solutions of

molybdenum hexacarbonyl in

diethyl ether exploding.[5]

Avoid storing solutions of

molybdenum hexacarbonyl in

diethyl ether. Prepare such

solutions fresh for immediate

use.

Quantitative Safety Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/INMO030-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/INMO030-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Melting Point 150 °C / 302 °F (decomposes) [3][8]

Boiling Point 156 °C / 313 °F [3][9]

OSHA Permissible Exposure

Limit (PEL) for Molybdenum

(as total dust)

15 mg/m³ TWA [1][9]

ACGIH Threshold Limit Value

(TLV) for Molybdenum (as

inhalable particulate matter)

10 mg/m³ TWA [9]

ACGIH Threshold Limit Value

(TLV) for Molybdenum (as

respirable particulate matter)

3 mg/m³ TWA [9]

Experimental Protocols
Detailed experimental methodologies should be sourced from peer-reviewed literature specific

to the intended application. The following is a generalized workflow for handling molybdenum

hexacarbonyl in a laboratory setting.

Protocol: General Handling and Use

Preparation: Before handling, ensure that a chemical fume hood is available and functioning

correctly. Have all necessary PPE (chemical safety goggles, compatible gloves, lab coat)

readily accessible. An eyewash station and safety shower should be nearby.[1][5]

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood to minimize inhalation exposure and prevent dust generation.[1][10]

Reaction Setup: If the experiment involves heating, use a well-controlled heating source and

monitor the temperature closely to avoid exceeding the decomposition temperature of

150°C.[5] The reaction apparatus should be designed to handle potential gas evolution

(carbon monoxide).
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Post-Reaction: After the experiment is complete, allow the apparatus to cool to room

temperature before dismantling.

Decontamination: Decontaminate all glassware and equipment that came into contact with

molybdenum hexacarbonyl.

Waste Disposal: Dispose of all waste, including unused material and contaminated items, as

hazardous waste in accordance with institutional and regulatory guidelines.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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